Cas no 1020718-50-6 (4-(2-Methoxyphenyl)-2-pyrrolidinone)

• Product Name: 4-(2-Methoxyphenyl)-2-pyrrolidinone
• CAS No: 1020718-50-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD09955050
• CID: 1010964
• PubChem ID: 23288000
• Update Time: 2025-07-25

4-(2-Methoxyphenyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(2-methoxyphenyl)-
• 4-(2-methoxyphenyl)pyrrolidin-2-one
• VQB71850
• DTXSID70632579
• EN300-1669805
• AS-37349
• 2-PYRROLIDINONE, 4-(2-METHOXYPHENYL)
• SCHEMBL8045398
• 1020718-50-6
• AKOS006314440
• CS-0443927
• MFCD09955050
• 4-(2-Methoxyphenyl)-2-pyrrolidinone

• MDL： MFCD09955050
• Inchi： 1S/C11H13NO2/c1-14-10-5-3-2-4-9(10)8-6-11(13)12-7-8/h2-5,8H,6-7H2,1H3,(H,12,13)
• InChI Key： ZJWRMPWIYONZSB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1CC(NC1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(2-Methoxyphenyl)-2-pyrrolidinone

Comprehensive Overview of 4-(2-Methoxyphenyl)-2-pyrrolidinone (CAS No. 1020718-50-6): Properties, Applications, and Research Insights

4-(2-Methoxyphenyl)-2-pyrrolidinone (CAS No. 1020718-50-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This heterocyclic molecule features a pyrrolidinone core linked to a 2-methoxyphenyl group, offering unique physicochemical properties. With a molecular formula of C₁₁H₁₃NO₂ and molecular weight of 191.23 g/mol, this compound exhibits potential as a building block for drug discovery, particularly in neurological and anti-inflammatory applications.

Recent studies highlight the compound's role as a precursor for N-methyl-D-aspartate (NMDA) receptor modulators, aligning with growing interest in neurodegenerative disease research. The methoxy substitution enhances its lipophilicity, improving blood-brain barrier permeability—a critical factor in CNS-targeted drug development. Researchers are exploring its derivatives for potential applications in cognitive enhancement and neuroprotection, topics frequently searched in academic and medical communities.

The synthetic versatility of 4-(2-Methoxyphenyl)-2-pyrrolidinone makes it valuable for structure-activity relationship (SAR) studies. Its crystalline form (melting point 98-102°C) and moderate solubility in organic solvents facilitate purification and characterization. Analytical techniques like HPLC (retention time ~6.2 minutes under standard conditions) and LC-MS (m/z 192.1 for [M+H]⁺) are commonly employed for quality control.

In material science, the compound's aromatic-pyrrolidinone hybrid structure contributes to novel polymer designs. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it interesting for developing smart materials with tunable thermal properties (decomposition temperature >250°C). These characteristics respond to frequent searches about "advanced functional materials" and "molecular engineering."

Safety evaluations indicate that 1020718-50-6 requires standard laboratory precautions (gloves, goggles) but doesn't exhibit extreme toxicity (LD₅₀ >2000 mg/kg in rodent studies). Proper storage at 2-8°C under inert atmosphere maintains stability. These practical considerations address common queries from laboratory technicians and industrial users.

The compound's patent landscape shows increasing activity since 2015, particularly in neurological disorder therapeutics and biodegradable polymers. This aligns with trending searches about "sustainable pharmaceuticals" and "green chemistry approaches." Current market research suggests growing demand for high-purity (>98%) material, driven by preclinical research needs.

Future research directions may explore the compound's potential in multi-target drug design—a hot topic in precision medicine. Its structural features allow simultaneous modulation of biological targets, addressing complex diseases like Alzheimer's. These applications connect with frequently searched terms such as "polypharmacology" and "drug repurposing."

For synthetic chemists, optimization of ring-closing strategies to produce 4-(2-Methoxyphenyl)-2-pyrrolidinone continues to be refined. Recent publications describe improved yields (>75%) via microwave-assisted synthesis—a technique gaining popularity in organic synthesis forums. These methodological advancements respond to practical concerns about "cost-effective synthesis" and "reaction scalability."

Environmental fate studies show the compound's moderate biodegradability (60% degradation in 28 days per OECD 301D), making it suitable for sustainable development goals. This ecological profile addresses growing concerns about "green chemistry metrics" and "environmental impact assessment"—topics with increasing search volume among regulatory professionals.

In analytical applications, 1020718-50-6 serves as a reference standard for method development. Its distinct UV absorption maxima (λ_max 274 nm in methanol) facilitates detection in complex matrices. These characteristics meet the needs of quality control laboratories searching for "HPLC method development" solutions.

The global market for pyrrolidinone derivatives is projected to grow at 6.2% CAGR through 2030, with 4-(2-Methoxyphenyl)-2-pyrrolidinone representing an emerging segment. This economic perspective connects with business intelligence searches about "specialty chemicals market trends." Current applications span academic research (40%), pharmaceutical development (35%), and material science (25%).